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Compound of Interest

Compound Name: Mevinphos

CAS No.: 26718-65-0

Cat. No.: B165942 Get Quote

This guide provides comprehensive, field-proven protocols for the safe handling and disposal

of Mevinphos in a laboratory setting. As a potent organophosphate acetylcholinesterase

inhibitor, Mevinphos demands rigorous adherence to safety procedures to mitigate its severe

health and environmental risks.[1][2][3] This document is structured to provide not just

procedural steps, but the scientific rationale behind them, ensuring a self-validating system of

laboratory safety.

Frequently Asked Questions (FAQs) &
Troubleshooting Guides
Part 1: Fundamental Safety & Hazard Information
Q1: What is Mevinphos and what are its primary hazards?

A1: Mevinphos is a synthetic organophosphate insecticide and acaricide.[1] Its primary

mechanism of action is the inhibition of acetylcholinesterase (AChE), an enzyme critical for

nerve function.[2][4] The primary hazards are its extreme acute toxicity and its environmental

impact. It is classified as fatal if swallowed or in contact with skin, and toxic if inhaled.[5][6]

Furthermore, it is very toxic to aquatic life with long-lasting effects.[5] The commercial product

is typically a mixture of (E) and (Z) isomers, with the (E)-isomer being more biologically active.

[2]

Q2: What are the critical physical and chemical properties of Mevinphos I should be aware of?
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A2: Mevinphos is a pale yellow to orange liquid with a weak odor.[3] It is a combustible liquid

and miscible with water and many organic solvents like acetone, benzene, and ethanol.[3][6] It

is denser than water and will sink.[3] A crucial aspect for laboratory safety is its stability: it

hydrolyzes in aqueous solutions, with the rate of degradation increasing significantly with pH.

For instance, at a pH of 7, 50% is lost in 35 days, but at a pH of 11, this half-life drops to just

1.4 hours.[3] This property is fundamental to decontamination procedures. It is also corrosive to

cast iron, mild steel, some stainless steels, and brass.[3][7]

Property Value Source

Appearance Pale yellow to orange liquid [3]

Toxicity Classification

Fatal if swallowed, fatal in

contact with skin, toxic if

inhaled

[5][6]

Oral LD50 (Rat) 3.7 mg/kg [8]

Flash Point 79 °C (174.2 °F) [6]

Vapor Pressure 0.003 mmHg at 20°C (68°F) [7]

Water Solubility Miscible [3][6]

OSHA PEL (8-hr TWA) 0.01 ppm [7]

NIOSH REL (10-hr TWA) 0.01 ppm [7]

ACGIH TLV (8-hr TWA) 0.001 ppm (inhalable fraction) [7]

Part 2: Personal Protective Equipment (PPE) & Safe
Handling
Q3: What is the mandatory PPE for handling Mevinphos, even for small quantities?

A3: Due to its high dermal and inhalation toxicity, a comprehensive PPE ensemble is non-

negotiable.[5][7]

Hand Protection: Wear suitable chemical protection gloves tested according to EN 374.[9]

Always check for leaks or tears before use. After use, clean gloves before removing them
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and allow them to air out.[9]

Body Protection: Wear coveralls over a short-sleeved shirt and pants.[10] A chemical-

resistant apron is required when mixing, loading, or cleaning equipment.[10]

Eye/Face Protection: Wear chemical splash goggles or a full-face shield.[9][10] Standard

safety glasses are insufficient.

Respiratory Protection: For work in enclosed areas, a NIOSH-approved respirator with an

organic vapor (OV) cartridge or canister with an N, R, P, or HE prefilter is required.[3][10] For

outdoor exposures, a dust/mist filtering respirator (NIOSH approval prefix TC-21C) or a

NIOSH-approved respirator with any N, R, P, or HE filter is necessary.[10]

The causality behind this stringent requirement is Mevinphos's ability to be rapidly absorbed

through the skin and lungs, leading to systemic poisoning.[7]

Q4: What are the essential safe handling and storage practices in the lab?

A4: All work with Mevinphos must be conducted in a designated area, preferably within a

certified chemical fume hood to ensure adequate ventilation.[5][9]

Storage: Store in tightly closed, original containers in a cool, well-ventilated, and locked area.

[5][7] The storage location should be protected from sunlight and away from heat, sparks,

and open flames.[5]

Incompatibilities: Mevinphos is incompatible with strong oxidizing agents (e.g., perchlorates,

peroxides).[7] It is also corrosive to some metals and plastics, so store it away from stainless

steel, iron, brass, and some rubber coatings.[3][7]

General Hygiene: Do not eat, drink, or smoke in areas where Mevinphos is handled.[9]

Wash hands thoroughly with soap and water after handling, before breaks, and at the end of

the workday.[9] Contaminated work clothes must be laundered separately by personnel

informed of the chemical's hazards.[7]

Part 3: Emergency Procedures for Spills and Exposure
Q5: What is the immediate, step-by-step protocol for a Mevinphos spill?
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A5: The "Three C's" of spill management—Control, Contain, and Clean Up—are critical.[11]

CONTROL the Spill: Immediately evacuate all non-essential personnel from the area and

secure entry.[7] If a container is leaking, place it in a larger, secondary container if you can

do so without risk.

CONTAIN the Spill: Prevent the spill from spreading. Use an absorbent material like sand,

diatomite, vermiculite, or universal binders to create a dike around the liquid.[6][7] Do not use

sawdust or other combustible materials if the formulation contains a strong oxidizer.[11]

CLEAN IT UP: Absorb the spilled material with more absorbent media and place it into a

designated, labeled container for hazardous waste.[6][7] Ventilate the affected area.[9] Once

the bulk material is removed, the area must be decontaminated (see Q7).

A visual workflow for this process is provided below.
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Caption: Mevinphos Spill Response Workflow.
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Q6: What are the critical first aid measures for Mevinphos exposure?

A6: Time is critical. Immediate action is required to prevent fatal poisoning.[7]

General: Call 911 or your institution's emergency number immediately if the person is

unconscious or having trouble breathing.[12] Move the victim from the source of exposure.

[13]

Skin Contact: This is a primary route of exposure. Immediately drench the affected area with

water, remove all contaminated clothing, and wash the skin and hair thoroughly with soap

and water.[12][14] Emergency showers should be readily accessible.[7]

Eye Contact: Eye membranes absorb pesticides very quickly.[12] Hold the eyelid open and

flush the eye with a gentle stream of clean, running water for at least 15 minutes.[12][14]

Inhalation: Move the victim to fresh air immediately.[13] If breathing is irregular or has

stopped, start first aid and seek immediate medical assistance.[5]

Ingestion: If swallowed, call a poison control center (1-800-222-1222 in the US) and

emergency services immediately.[5][12] Do NOT induce vomiting unless specifically

instructed to do so by medical personnel.[12]

It is imperative to provide the product label or Safety Data Sheet (SDS) to emergency

responders and medical personnel.[15]

Part 4: Decontamination & Disposal
Q7: How do I properly decontaminate laboratory surfaces and equipment after potential

Mevinphos contact?

A7: Decontamination is essential to prevent secondary exposure. Organophosphates like

Mevinphos are susceptible to alkaline hydrolysis.[3][16]

Prepare Decontamination Solution: A common and effective solution is a dilute mixture of lye

(sodium hydroxide) or lime.[16] Always follow your institution's specific guidelines for

preparing and using decontamination solutions.
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Apply Solution: After removing the absorbed bulk material from a spill, wash the area with

the decontamination solution.[7]

Collect Rinse Water: Collect all cleaning solutions and rinse water as hazardous waste; do

not allow it to enter drains or sewer systems.[5][9]

Repeat and Dry: Repeat the washing process as necessary. Perform a final rinse with water

and dry the area.

Equipment: Non-disposable equipment should be thoroughly cleaned with soap and water or

an appropriate decontaminant.[17]

Q8: What are the required protocols for disposing of Mevinphos waste?

A8: Mevinphos and all materials contaminated with it (e.g., absorbent materials, used PPE,

rinse water) are considered hazardous waste.[7]

Segregation and Labeling: All Mevinphos waste must be collected in sealed, properly

labeled containers.[7]

Regulatory Compliance: Disposal must be conducted in accordance with all local, state, and

federal regulations. This typically means disposal through an approved hazardous waste

facility or a licensed industrial combustion plant.[9][18]

Guidance: Contact your institution's Environmental Health & Safety (EH&S) department or

your regional Environmental Protection Agency (EPA) office for specific guidance on disposal

procedures.[7][18] Never dispose of Mevinphos waste down the drain or in the regular

trash.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. grokipedia.com [grokipedia.com]

2. Mevinphos (Ref: ENT 22374) [sitem.herts.ac.uk]

3. Mevinphos | C7H13O6P | CID 9560 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. pubs.acs.org [pubs.acs.org]

5. chemos.de [chemos.de]

6. agilent.com [agilent.com]

7. nj.gov [nj.gov]

8. beyondpesticides.org [beyondpesticides.org]

9. chemos.de [chemos.de]

10. growingproduce.com [growingproduce.com]

11. weld.gov [weld.gov]

12. epa.gov [epa.gov]

13. MEVINPHOS | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

14. Welcome to PSEP! [core.psep.cce.cornell.edu]

15. extension.psu.edu [extension.psu.edu]

16. Pesticide Decontaminants – Pesticide Environmental Stewardship
[pesticidestewardship.org]

17. Spill Cleanup – Pesticide Environmental Stewardship [pesticidestewardship.org]

18. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]

To cite this document: BenchChem. [Technical Support Center: Mevinphos Safe Handling
and Disposal]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b165942#safe-handling-and-disposal-protocols-for-
mevinphos-in-the-lab]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b165942?utm_src=pdf-custom-synthesis
https://grokipedia.com/page/mevinphos
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/471.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Mevinphos
https://pubs.acs.org/doi/10.1021/acsomega.5c02810
https://www.chemos.de/import/data/msds/GB_en/7786-34-7-A0278426-GB-en.pdf
https://www.agilent.com/cs/library/msds/PST-710_NAEnglish.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/3507.pdf
https://www.beyondpesticides.org/assets/media/documents/pesticides/factsheets/Mevinphos.pdf
https://www.chemos.de/import/data/msds/GB_en/7786-34-7-A0046166-GB-en.pdf
https://www.growingproduce.com/crop-protection/personal-protective-equipment-a-must-for-safe-pesticide-use/
https://www.weld.gov/files/sharedassets/public/v/1/departments/public-works/documents/2019-pesticide-spills.pdf
https://www.epa.gov/pesticide-incidents/first-aid-case-pesticide-exposure
https://cameochemicals.noaa.gov/chemical/3977
https://core.psep.cce.cornell.edu/Tutorials/core-tutorial/module10/index.aspx
https://extension.psu.edu/first-aid-for-pesticide-poisoning
https://pesticidestewardship.org/spills/decontaminants/
https://pesticidestewardship.org/spills/decontaminants/
https://pesticidestewardship.org/spills/cleanup/
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=91012Z8Z.TXT
https://www.benchchem.com/product/b165942#safe-handling-and-disposal-protocols-for-mevinphos-in-the-lab
https://www.benchchem.com/product/b165942#safe-handling-and-disposal-protocols-for-mevinphos-in-the-lab
https://www.benchchem.com/product/b165942#safe-handling-and-disposal-protocols-for-mevinphos-in-the-lab
https://www.benchchem.com/product/b165942#safe-handling-and-disposal-protocols-for-mevinphos-in-the-lab
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165942?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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